5-(furan-2-yl)-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H15N5O4/c25-18-6-5-14(13-3-1-7-20-12-13)22-24(18)9-8-21-19(26)15-11-17(28-23-15)16-4-2-10-27-16/h1-7,10-12H,8-9H2,(H,21,26)
• InChI Key: AUAZECGYWYCCGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C19H15N5O4
• Molecular Weight: 377.4 g/mol
• CAS No.: 1207046-22-7

Description

5-(furan-2-yl)-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H15N5O4 and its molecular weight is 377.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound serves as a crucial intermediate in synthesizing diverse heterocyclic compounds, owing to its multifaceted structure featuring furan, pyridine, and isoxazole rings. These heterocycles are pivotal in developing new therapeutic agents due to their wide range of biological activities. For instance, derivatives synthesized from similar furan-containing compounds have shown promising results as antiprotozoal agents, highlighting their strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum (Ismail et al., 2004).

Antimicrobial and Antiviral Activities

The structural elements of this compound facilitate the creation of analogs with antimicrobial and antiviral activities. Notably, compounds based on furan derivatives have been explored for their anti-avian influenza virus (H5N1) activities. The modification of the furan core structure, incorporating elements such as pyrazole and pyridazinone, yields compounds with significant inhibitory effects against viral replication (Flefel et al., 2012). This research avenue is particularly pertinent in the quest for novel antiviral agents, especially in the face of emerging viral threats.

Metal Complex Formation for Antibacterial Applications

The compound's inherent structure, rich in heteroatoms, makes it an ideal candidate for forming metal complexes with potential antibacterial properties. Research has shown that such complexes exhibit varied inhibitory activities against different bacterial strains, offering a pathway to novel antibacterial agents. For instance, studies on furan ring-containing organic ligands have demonstrated the synthesis and antimicrobial activity of metal complexes, underscoring the therapeutic potential of these compounds (Patel, 2020).